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Compound of Interest

Compound Name: 3,5-Dimethylpyridin-4-amine

Cat. No.: B078465

This technical guide provides a comprehensive overview of the chemical properties,
applications, and available experimental data for 3,5-Dimethylpyridin-4-amine, a versatile
heterocyclic amine of interest to researchers and professionals in drug development and
chemical synthesis.

Core Chemical and Physical Properties

3,5-Dimethylpyridin-4-amine, also known by its synonym 4-Amino-3,5-dimethylpyridine, is an
aromatic amine featuring a substituted pyridine ring.[1] This structure enhances its reactivity
and makes it a valuable intermediate in the synthesis of more complex molecules.[1]

Identifiers and Descriptors
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Property Value Source
IUPAC Name 3,5-dimethylpyridin-4-amine [2]
CAS Number 43078-60-0 [11[2]
Molecular Formula C7H10N2 [11[2]
Molecular Weight 122.17 g/mol [1112]
Canonical SMILES CC1=CN=CC(=C1N)C [2]
InChi Key QFLLABOTLITCPP- 2]
UHFFFAOYSA-N

PubChem CID 12235083 [1]
MDL Number MFCDO03413657 [1]
EC Number 806-995-5 [2]

hvsical and Chemical

Property Value Source
Appearance Brown solid [1]
Purity > 95% (HPLC) [1]
Storage Conditions Store at 0-8°C [1]

Harmful if swallowed, in

contact with skin, or if inhaled.
Hazards Causes skin and serious eye [2]

irritation. May cause

respiratory irritation.

Reactivity and Applications

The unique structure of 3,5-Dimethylpyridin-4-amine, with its pyridine ring and amine
substituent, makes it a key building block in various fields.[1] Its reactivity is centered around
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the nucleophilic nature of the amino group and the electronic properties of the dimethyl-
substituted pyridine ring.

Pharmaceutical and Agrochemical Synthesis

This compound is a crucial intermediate in the synthesis of a range of biologically active
molecules.[1]

o Pharmaceutical Development: It serves as a precursor for novel drugs, particularly those
targeting neurological disorders. Its structure can be modified to act on specific biological
targets, enhancing medication efficacy.[1]

o Agricultural Chemicals: It is utilized in the formulation of advanced herbicides and pesticides,
contributing to improved pest resistance and crop yields.[1]

Material Science and Specialty Chemicals

Beyond life sciences, its properties are leveraged in material science and analytical
applications.

e Polymers and Coatings: The compound is incorporated into polymers to enhance durability
and chemical resistance for industrial applications.[1]

o Dyes and Pigments: Its aromatic structure makes it suitable for the synthesis of dyes and
pigments.[1]

o Analytical Chemistry: It can function as a reagent in various analytical methods, aiding in the
detection and quantification of other chemical compounds.[1]

Below is a diagram illustrating the role of 3,5-Dimethylpyridin-4-amine as a central building
block in various industries.
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Core applications of 3,5-Dimethylpyridin-4-amine.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis and specific reactions of 3,5-
Dimethylpyridin-4-amine are not readily available in the public domain. However, general
synthetic routes for substituted aminopyridines often involve nucleophilic aromatic substitution

reactions.

A plausible, though not explicitly cited, workflow for its use in a research context is outlined

below.

Synthesis & Purification

Starting Materials Chemical Synthesis Purification [
(€.9.. Substituted Pyridine) (e.g., Amination) (HPLC, Crystallization)

Structural Analysis
3,5-Dimethylpyridin-4-amine A
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A generalized workflow for the synthesis and application of the title compound.

Biological Activity and Signaling Pathways

While it is cited as an intermediate for drugs targeting neurological disorders, specific details
regarding its direct biological activity or its influence on signaling pathways are not extensively
documented in publicly accessible sources.[1] Research in this area is likely proprietary or in
early stages. It is known to be utilized in broader biochemical research related to enzyme
activity and metabolic pathways.[1] Further investigation into patent literature and specialized
chemical databases may yield more specific mechanistic insights.

Safety and Handling
According to GHS classifications, 3,5-Dimethylpyridin-4-amine is a hazardous substance.[2]
 Toxicity: It is harmful if swallowed, inhaled, or in contact with skin.[2]

e lrritation: It is known to cause serious skin and eye irritation and may cause respiratory
irritation.[2]

Standard laboratory safety protocols, including the use of personal protective equipment
(gloves, safety glasses, lab coat) and a fume hood, are mandatory when handling this
compound. Store in a tightly sealed container in a cool, dry place as recommended.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3,5-Dimethylpyridin-4-
amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078465#3-5-dimethylpyridin-4-amine-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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